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Compound of Interest

Compound Name: 1-(4-Chlorophenylazo)piperidine

Cat. No.: B1194661

An In-depth Technical Guide on 1-(4-
Chlorophenylazo)piperidine

Notice: Information regarding the specific chemical "1-(4-Chlorophenylazo)piperidine” is not
available in the public domain based on the conducted search. The provided information
pertains to structurally related but distinct compounds containing the 1-(4-chlorophenyl) and
piperidine moieties, but not the specific "azo" linkage requested.

This guide, therefore, cannot provide specific data, experimental protocols, or signaling
pathways for "1-(4-Chlorophenylazo)piperidine”. Instead, it will present information on related
compounds to offer a broader context for researchers interested in this chemical scaffold.

Chemical Structure and Properties of Related
Compounds

While the structure of 1-(4-Chlorophenylazo)piperidine could not be found, the structures of
related piperidine and piperazine derivatives are well-documented.

Table 1: Physicochemical Properties of Related Compounds
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Molecular Weight (

Compound Name CAS Number Molecular Formula

g/mol )
1-(4-
Chlorophenyl)piperazi  38212-33-8 C10H13CIN2 196.7
ne
4-(4-
Chlorophenyl)piperidin ~ 26905-02-2 C11H14CIN 195.69[1]
e
4-(4-
Chlorophenyl)piperidin  39512-49-7 C11H14CINO 211.69[2][3]
-4-ol
1-(4-
chlorophenyl)piperidin ~ 1369159-58-9 C12H14CINO2 239.7[4]

e-3-carboxylic acid

Synthesis of Related Piperidine Derivatives

Detailed synthetic protocols are available for various substituted piperidines. These
methodologies can provide a foundational understanding for the potential synthesis of novel
derivatives.

General Synthesis of N-(4-
chlorophenylacetyl)piperidine[5]

A solution of dry pyridine and piperidine in dry ether is stirred vigorously while a solution of
freshly distilled 4-chlorophenyl acetyl chloride in ether is added dropwise. After several hours,
the mixture is diluted with water, and the organic phase is collected. The aqueous phase is
extracted with ether, and the combined ether phases are washed successively with dilute
hydrochloric acid, sodium hydroxide solution, and saturated sodium chloride solution. After
drying and concentration, the resulting oil is purified by percolation through neutral alumina and
crystallization.

Synthesis of 4-(4-Chlorophenyl)piperidin-4-o0l[2]
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1-benzyl-4-(4-chlorophenyl)-4-piperidinol is mixed with pure water and a palladium-carbon
catalyst. Hydrogen gas is introduced to perform catalytic hydrogenation for deprotection. The
product is filtered, and the filter cake is washed with ethyl acetate. The pH of the aqueous
phase is adjusted with sodium hydroxide, and the solution is extracted with dichloromethane.
The organic phase is concentrated, and the final product is obtained after refluxing with toluene
and cooling with ethyl acetate.

Biological Activity of Related Compounds

Various derivatives of chlorophenyl-substituted piperidines and piperazines have been
investigated for their biological activities.

o Antimicrobial and Anticancer Activity: A series of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-
chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives were synthesized and
evaluated for their in vitro antimicrobial and anticancer activities. Some compounds
displayed significant antimicrobial activity, and one compound showed good anticancer
activity.[5]

e Enzyme Inhibition: Synthesized compounds bearing 1,3,4-oxadiazole and piperidine
moieties have demonstrated inhibitory activity against acetylcholinesterase and urease.[6][7]

» Anti-tuberculosis Activity: Piperidinol analogs have been identified with anti-tuberculosis
activity. Structure-activity relationship studies have led to the generation of optimized
compounds with good activity.[8]

Experimental Workflows and Logical Relationships

While no specific signaling pathways for 1-(4-Chlorophenylazo)piperidine can be depicted, a
generalized workflow for the synthesis and evaluation of related piperidine derivatives can be
illustrated.
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Caption: Generalized workflow for the synthesis and biological evaluation of piperidine
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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